![molecular formula C23H19BrFN3O5S B299282 N-(2-{2-[(6-bromo-1,3-benzodioxol-5-yl)methylene]hydrazino}-2-oxoethyl)-N-(2-fluorophenyl)-4-methylbenzenesulfonamide](/img/structure/B299282.png)
N-(2-{2-[(6-bromo-1,3-benzodioxol-5-yl)methylene]hydrazino}-2-oxoethyl)-N-(2-fluorophenyl)-4-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-{2-[(6-bromo-1,3-benzodioxol-5-yl)methylene]hydrazino}-2-oxoethyl)-N-(2-fluorophenyl)-4-methylbenzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is known to possess unique biochemical and physiological properties that make it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of N-(2-{2-[(6-bromo-1,3-benzodioxol-5-yl)methylene]hydrazino}-2-oxoethyl)-N-(2-fluorophenyl)-4-methylbenzenesulfonamide involves the inhibition of enzymes that are involved in the growth and proliferation of cancer cells. This compound has been shown to inhibit the activity of enzymes such as carbonic anhydrase IX and XII, which are overexpressed in cancer cells. Additionally, this compound has been found to inhibit the activity of vascular endothelial growth factor (VEGF), which is involved in the formation of new blood vessels in tumors.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(2-{2-[(6-bromo-1,3-benzodioxol-5-yl)methylene]hydrazino}-2-oxoethyl)-N-(2-fluorophenyl)-4-methylbenzenesulfonamide is its potent anti-cancer activity. This makes it a promising candidate for the development of new cancer therapies. However, one of the limitations of this compound is its low solubility, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of N-(2-{2-[(6-bromo-1,3-benzodioxol-5-yl)methylene]hydrazino}-2-oxoethyl)-N-(2-fluorophenyl)-4-methylbenzenesulfonamide. One potential direction is the development of new drug delivery systems that can improve the solubility and bioavailability of this compound. Additionally, further research is needed to understand the mechanism of action of this compound and its potential applications in the treatment of other diseases such as inflammatory and angiogenic diseases. Finally, the development of new analogs of this compound may lead to the discovery of even more potent anti-cancer agents.
Synthesis Methods
The synthesis of N-(2-{2-[(6-bromo-1,3-benzodioxol-5-yl)methylene]hydrazino}-2-oxoethyl)-N-(2-fluorophenyl)-4-methylbenzenesulfonamide involves a multistep process. The starting materials for this synthesis are 6-bromo-1,3-benzodioxole, 2-fluoroaniline, and 4-methylbenzenesulfonyl chloride. The synthesis involves the condensation of 6-bromo-1,3-benzodioxole and 2-fluoroaniline to form an intermediate product, which is then reacted with 4-methylbenzenesulfonyl chloride to yield the final product.
Scientific Research Applications
N-(2-{2-[(6-bromo-1,3-benzodioxol-5-yl)methylene]hydrazino}-2-oxoethyl)-N-(2-fluorophenyl)-4-methylbenzenesulfonamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit potent anti-cancer activity by inhibiting the growth of cancer cells. Additionally, this compound has been shown to have anti-inflammatory and anti-angiogenic properties, making it a promising candidate for the treatment of various inflammatory and angiogenic diseases.
properties
Molecular Formula |
C23H19BrFN3O5S |
---|---|
Molecular Weight |
548.4 g/mol |
IUPAC Name |
N-[(E)-(6-bromo-1,3-benzodioxol-5-yl)methylideneamino]-2-(2-fluoro-N-(4-methylphenyl)sulfonylanilino)acetamide |
InChI |
InChI=1S/C23H19BrFN3O5S/c1-15-6-8-17(9-7-15)34(30,31)28(20-5-3-2-4-19(20)25)13-23(29)27-26-12-16-10-21-22(11-18(16)24)33-14-32-21/h2-12H,13-14H2,1H3,(H,27,29)/b26-12+ |
InChI Key |
SBUXFSPTYPZCDB-RPPGKUMJSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)N/N=C/C2=CC3=C(C=C2Br)OCO3)C4=CC=CC=C4F |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NN=CC2=CC3=C(C=C2Br)OCO3)C4=CC=CC=C4F |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NN=CC2=CC3=C(C=C2Br)OCO3)C4=CC=CC=C4F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.